Cas no 2091002-39-8 ((1-(2-Aminoethyl)indolin-6-yl)methanol)

• Product Name: (1-(2-Aminoethyl)indolin-6-yl)methanol
• CAS No: 2091002-39-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 4771649
• Update Time: 2025-05-25

(1-(2-Aminoethyl)indolin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-aminoethyl)indolin-6-yl)methanol
• (1-(2-Aminoethyl)indolin-6-yl)methanol

• Inchi： 1S/C11H16N2O/c12-4-6-13-5-3-10-2-1-9(8-14)7-11(10)13/h1-2,7,14H,3-6,8,12H2
• InChI Key： LELWFESAELWAMG-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)N(CCN)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 0.3
• Topological Polar Surface Area: 49.5

Additional information on (1-(2-Aminoethyl)indolin-6-yl)methanol

Comprehensive Overview of (1-(2-Aminoethyl)indolin-6-yl)methanol (CAS No. 2091002-39-8): Structure, Applications, and Research Insights

The compound (1-(2-Aminoethyl)indolin-6-yl)methanol (CAS No. 2091002-39-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Characterized by its indoline core and functionalized with both an aminoethyl group and a hydroxymethyl substituent, this compound serves as a versatile intermediate in drug discovery. Its molecular framework enables interactions with various biological targets, making it a subject of interest for neurodegenerative disease studies and central nervous system (CNS) drug development.

Recent advancements in precision medicine and small-molecule therapeutics have highlighted the importance of compounds like 2091002-39-8. Researchers are particularly focused on its potential role in modulating dopamine receptors and serotonin pathways, which are critical in treating conditions such as Parkinson’s disease and depression. The compound’s dual-functional groups allow for selective binding, a feature highly sought after in modern targeted therapy approaches.

From a synthetic chemistry perspective, (1-(2-Aminoethyl)indolin-6-yl)methanol exemplifies the convergence of scaffold diversification and structure-activity relationship (SAR) optimization. Its synthesis often involves Pd-catalyzed cross-coupling or reductive amination, techniques frequently discussed in green chemistry forums due to their efficiency and reduced environmental impact. These methods align with the growing demand for sustainable synthesis in the pharmaceutical industry.

In the context of AI-driven drug discovery, CAS No. 2091002-39-8 has been featured in computational studies leveraging machine learning models to predict its pharmacokinetic properties. Such analyses often explore its blood-brain barrier (BBB) permeability and metabolic stability, addressing key questions in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These insights are crucial for reducing attrition rates in clinical trials.

The compound’s nomenclature, (1-(2-Aminoethyl)indolin-6-yl)methanol, reflects its IUPAC naming conventions, while its CAS registry number (2091002-39-8) ensures unambiguous identification in global databases. This precision is vital for researchers navigating high-throughput screening (HTS) libraries or cheminformatics platforms, where accurate data linkage is paramount.

Emerging trends in personalized healthcare have also spurred interest in derivatives of this compound. For instance, its hydroxymethyl group can be further modified to enhance water solubility or conjugated with biocompatible polymers for drug delivery systems. Such innovations resonate with the broader push toward patient-centric therapeutics and nanomedicine.

In summary, 2091002-39-8 represents a compelling case study in the intersection of medicinal chemistry, computational biology, and sustainable synthesis. Its multifaceted applications—from CNS drug candidates to tool compounds for mechanistic studies—underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and rational drug design.